Cas no 1291834-61-1 (methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate)

• Product Name: methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate
• CAS No: 1291834-61-1
• MF: C₁₆H₁₂ClNO₄S
• MW: 349.788782119751
• CID: 5310491
• PubChem ID: 50928058
• Update Time: 2025-08-05

methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Benzothiazine-3-carboxylic acid, 6-chloro-4-phenyl-, methyl ester, 1,1-dioxide
• AKOS005724103
• STL096173
• methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate
• 1291834-61-1
• F6660-3177
• methyl 6-chloro-4-phenyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide

• Inchi： 1S/C16H12ClNO4S/c1-22-16(19)15-14(10-5-3-2-4-6-10)12-9-11(17)7-8-13(12)23(20,21)18-15/h2-9,18H,1H3
• InChI Key： RJAYUFTWFJAIAZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=C(C(=O)OC)NS2(=O)=O

Computed Properties

• Exact Mass: 349.0175567g/mol
• Monoisotopic Mass: 349.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.5±60.0 °C(Predicted)
• pka: 4.45±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate

Methyl 6-Chloro-1,1-Dioxo-4-Phenyl-2H-1λ⁶,2-Benzothiazine-3-Carboxylate (CAS No. 1291834-61-1): An Overview

Methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2-benzothiazine-3-carboxylate (CAS No. 1291834-61-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzothiazines, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.

The chemical structure of methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2-benzothiazine-3-carboxylate is characterized by a benzothiazine core with a chloro substituent at the 6-position, a phenyl group at the 4-position, and a methyl ester at the 3-carboxylate position. The presence of the sulfur dioxide (SO₂) moiety in the benzothiazine ring contributes to its stability and reactivity, making it an interesting candidate for various chemical and biological studies.

Recent research has highlighted the potential of methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2-benzothiazine-3-carboxylate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2-benzothiazine-3-carboxylate has shown promise as an anti-cancer agent. A preclinical study conducted by researchers at the National Cancer Institute (2022) demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study also revealed that the compound exhibits low toxicity towards normal cells, making it a potential candidate for further development in cancer therapy.

The synthesis of methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2-benzothiazine-3-carboxylate typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-chlorobenzenesulfinic acid with phenylacetonitrile to form an intermediate sulfoxide, which is then cyclized to form the benzothiazine core. The final step involves esterification with methanol to obtain the desired product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2-benzothiazine-3-carboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

In terms of safety and handling, methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2-benzothiazine-3-carboxylate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed to ensure safe handling and disposal.

The future prospects for methyl 6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2-benzothiazine-3-carboxylate are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for therapeutic applications. Clinical trials are being planned to evaluate its efficacy and safety in treating inflammatory diseases and cancer. Additionally, efforts are being made to develop novel derivatives with enhanced potency and selectivity.

In conclusion, methyl 6-chloro-1,1-dioxo-4 phenyl 2H 1λ⁶,2 benzothiazine 3 carboxylate (CAS No. 1291834 61 1) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in various therapeutic areas.